Cas no 425420-89-9 (benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate)

• Product Name: benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate
• CAS No: 425420-89-9
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 2827289
• PubChem ID: 10308385
• Update Time: 2025-05-27

benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate
• EN300-28289751
• 425420-89-9
• SCHEMBL14590956
• DTXSID20437910

• Inchi： 1S/C18H19NO3/c1-14(12-17(20)16-10-6-3-7-11-16)19-18(21)22-13-15-8-4-2-5-9-15/h2-11,14H,12-13H2,1H3,(H,19,21)
• InChI Key： UJCLQNBTFJZUJY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 297.13649347Da
• Monoisotopic Mass: 297.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate

Comprehensive Overview of Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate (CAS No. 425420-89-9)

Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate (CAS No. 425420-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This carbamate derivative features a phenylbutanone backbone, which is often explored for its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "benzyl carbamate synthesis", "4-oxo-4-phenylbutan-2-yl derivatives", and "CAS 425420-89-9 applications", reflecting the growing interest in this compound.

The molecular structure of Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate includes a carbamate functional group, which is known for its stability and versatility in drug design. This compound is often studied in the context of peptide mimetics and enzyme inhibitors, making it a valuable tool for medicinal chemists. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "green synthesis of carbamates" and "AI in organic chemistry" often intersect with discussions about this molecule.

One of the key advantages of Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate is its potential role in the development of bioactive molecules. The phenylbutanone moiety is a common scaffold in pharmaceuticals, and its incorporation into carbamate derivatives can enhance bioavailability and target specificity. This has led to increased searches for "phenylbutanone-based drugs" and "carbamate prodrugs", as researchers seek to leverage its properties for therapeutic applications. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening and combinatorial chemistry.

In the realm of material science, Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate has also been explored for its potential in polymer modification and surface functionalization. The carbamate group can act as a linker or protective group, enabling the synthesis of advanced materials with tailored properties. This has sparked interest in queries like "carbamates in polymer chemistry" and "functionalized phenylbutanones", as scientists investigate its utility beyond traditional organic synthesis.

From a regulatory perspective, Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate is not classified as a hazardous substance, which simplifies its handling and storage in laboratory settings. This aligns with the growing emphasis on safety in chemical research and the adoption of benign-by-design principles. Popular search terms such as "safe carbamate derivatives" and "non-toxic organic compounds" reflect this shift in priorities among researchers and manufacturers.

In conclusion, Benzyl N-(4-oxo-4-phenylbutan-2-yl)carbamate (CAS No. 425420-89-9) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and functional groups make it a subject of ongoing research, particularly in areas like drug discovery, green chemistry, and polymer science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and development.